Cas no 1860286-27-6 (Sodium 5-bromo-1,2-dimethyl-1H-imidazole-4-sulfinate)

• Product Name: Sodium 5-bromo-1,2-dimethyl-1H-imidazole-4-sulfinate
• CAS No: 1860286-27-6
• MF: C₅H₆BrN₂NaO₂S
• MW: 261.072109699249
• CID: 5708598
• PubChem ID: 131114619
• Update Time: 2025-05-22

Sodium 5-bromo-1,2-dimethyl-1H-imidazole-4-sulfinate Chemical and Physical Properties

Names and Identifiers

• EN300-724067
• Sodium5-bromo-1,2-dimethyl-1H-imidazole-4-sulfinate
• Sodium 5-bromo-1,2-dimethyl-1H-imidazole-4-sulfinate
• 1860286-27-6

• Inchi： 1S/C5H7BrN2O2S.Na/c1-3-7-5(11(9)10)4(6)8(3)2;/h1-2H3,(H,9,10);/q;+1/p-1
• InChI Key： HWDFTHIEXFADHI-UHFFFAOYSA-M
• SMILES： BrC1=C(N=C(C)N1C)S(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 259.92311g/mol
• Monoisotopic Mass: 259.92311g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 185
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.2Ų

Additional information on Sodium 5-bromo-1,2-dimethyl-1H-imidazole-4-sulfinate

Exploring the Properties and Applications of Sodium 5-bromo-1,2-dimethyl-1H-imidazole-4-sulfinate (CAS No. 1860286-27-6)

In the realm of fine chemicals and pharmaceutical intermediates, Sodium 5-bromo-1,2-dimethyl-1H-imidazole-4-sulfinate (CAS 1860286-27-6) has garnered significant attention due to its unique structural features and versatile reactivity. This compound, characterized by its imidazole core and sulfinate functional group, serves as a pivotal building block in synthetic organic chemistry. Researchers and industry professionals are increasingly exploring its potential in drug discovery, agrochemical development, and material science, aligning with the growing demand for high-performance intermediates in these fields.

The molecular structure of Sodium 5-bromo-1,2-dimethyl-1H-imidazole-4-sulfinate incorporates a bromine substituent at the 5-position, which enhances its reactivity in cross-coupling reactions—a hot topic in modern synthetic methodologies. This attribute makes it particularly valuable for palladium-catalyzed transformations, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are frequently searched by chemists optimizing API synthesis routes. The compound's sulfinate moiety further expands its utility, enabling sulfonylation reactions that are crucial for modifying bioactive molecules' solubility and pharmacokinetic properties.

Recent trends in green chemistry have spurred interest in this compound's potential for sustainable synthesis. Its balanced reactivity profile allows for milder reaction conditions compared to traditional halogenated intermediates, addressing the pharmaceutical industry's push toward eco-friendly manufacturing. Analytical studies using HPLC and NMR techniques confirm its high purity (>98%), a critical parameter for researchers investigating structure-activity relationships in medicinal chemistry programs.

From a commercial perspective, Sodium 5-bromo-1,2-dimethyl-1H-imidazole-4-sulfinate has seen rising procurement inquiries from contract research organizations (CROs) and generic drug manufacturers. This aligns with market analytics showing increased investment in small molecule therapeutics and precision agrochemicals. The compound's stability under ambient storage conditions—verified through accelerated stability studies—makes it logistically favorable for global supply chains, a key consideration post-pandemic.

Innovative applications continue to emerge, particularly in heterocyclic chemistry and catalysis. Some research groups have successfully employed this sulfinate derivative as a ligand precursor in transition metal complexes, capitalizing on the imidazole ring's coordination chemistry. These developments resonate with the scientific community's focus on molecular diversity and catalyst design, frequently discussed in recent ACS symposiums and RSC publications.

Quality control protocols for CAS 1860286-27-6 typically involve rigorous spectroscopic characterization and residual solvent analysis, meeting the stringent standards of GMP-compliant facilities. This quality assurance is particularly relevant given current regulatory emphasis on impurity profiling in pharmaceutical intermediates. Batch-to-batch consistency, verified through chromatographic purity assays, ensures reproducible results in downstream applications.

The compound's physicochemical properties—including its water solubility imparted by the sodium sulfinate group—make it advantageous for aqueous-phase reactions, a growing area of interest for flow chemistry applications. This characteristic addresses two pressing industry needs: reducing organic solvent waste and enabling continuous manufacturing processes, both heavily searched topics in process chemistry forums.

Looking forward, Sodium 5-bromo-1,2-dimethyl-1H-imidazole-4-sulfinate is poised to play a role in emerging technologies like DNA-encoded library synthesis and covalent inhibitor development. Its balanced reactivity profile positions it as a valuable tool for medicinal chemists exploring undruggable targets—a trending research area receiving substantial NIH funding. As synthetic methodologies evolve, this compound's unique combination of halogen and sulfinate functionalities ensures its continued relevance in cutting-edge chemical research.